Cas no 828933-86-4 (2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, (4R)-)

2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, (4R)- structure

828933-86-4 structure

Product Name:2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, (4R)-

CAS No:828933-86-4

MF:C₁₆H₁₆O₂

MW:240.297044754028

CID:680329

Update Time:2024-01-23

2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, (4R)-
- (4R)-3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-ol (ACI)
- Inchi： 1S/C16H16O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13,16-17H,10H2,1H3/t13-,16?/m1/s1
- InChI Key： JGRSOLBFAHJDTL-JBZHPUCOSA-N
- SMILES： CC1C=CC2=C([C@@H](C3C=CC=CC=3)CC(O2)O)C=1

2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, (4R)- Production Method

Production Method 1

16299-22-2

828933-86-4

Reaction Conditions

1.1 Reagents: tert-Butanol , Dimethyldiethoxysilane Catalysts: Cupric acetate , Copper, [(4R)-[4,4′-bi-1,3-benzodioxole]-5,5′-diylbis[bis[3,5-bis(1,1-dimethylet… Solvents: Toluene , Tetrahydrofuran ; 20 min, rt; rt
1.2 Reagents: Ammonium fluoride Solvents: Methanol ; 45 min, rt

Reference

Asymmetric conjugate reductions of coumarins. a new route to tolterodine and related coumarin derivatives

Gallagher, Brian D.; et al, Organic Letters, 2009, 11(23), 5374-5377

Production Method 2

827007-19-2

828933-86-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; rt → -20 °C; 2 h, -20 °C; 0.5 h, -25 - -20 °C

Reference

Rhodium-Catalyzed Asymmetric 1,4-Addition of Arylboronic Acids to Coumarins: Asymmetric Synthesis of (R)-Tolterodine

Chen, Gang; et al, Organic Letters, 2005, 7(11), 2285-2288

Production Method 3

827007-19-2

828933-86-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 1.5 h, -25 °C; 1 h, -25 °C
1.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 °C; overnight, rt

Reference

Computationally-Led Ligand Modification using Interplay between Theory and Experiments: Highly Active Chiral Rhodium Catalyst Controlled by Electronic Effects and CH-π Interactions

Korenaga, Toshinobu; et al, Advanced Synthesis & Catalysis, 2018, 360(2), 322-333

Production Method 4

828933-85-3

828933-86-4

Reaction Conditions

Reference

Product subclass 1: o-quinomethanes

Pettus, T. R. R.; et al, Science of Synthesis, 2006, 28, 831-872

Production Method 5

828933-84-2

127598-16-7

828933-86-4

Reaction Conditions

1.1 Solvents: Diethyl ether ; 3 h, -78 °C → rt
1.2 Reagents: Sodium bicarbonate
2.1 Reagents: Camphorsulfonic acid Solvents: Acetonitrile , Water ; 6 h, 100 °C

Reference

Enantioselective [4+2] cycloadditions of o-quinone methides: total synthesis of (+)-mimosifoliol and formal synthesis of (+)-tolterodine

Selenski, Carolyn; et al, Journal of Organic Chemistry, 2004, 69(26), 9196-9203

Production Method 6

1470-57-1

1099-45-2

828933-86-4

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Toluene ; 3 d, reflux
2.1 Reagents: tert-Butanol , Dimethyldiethoxysilane Catalysts: Cupric acetate , Copper, [(4R)-[4,4′-bi-1,3-benzodioxole]-5,5′-diylbis[bis[3,5-bis(1,1-dimethylet… Solvents: Toluene , Tetrahydrofuran ; 20 min, rt; rt
2.2 Reagents: Ammonium fluoride Solvents: Methanol ; 45 min, rt

Reference

Asymmetric conjugate reductions of coumarins. a new route to tolterodine and related coumarin derivatives

Gallagher, Brian D.; et al, Organic Letters, 2009, 11(23), 5374-5377

Production Method 7

62594-94-9

828933-86-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: p-Toluenesulfonic acid , Palladium diacetate , (2R,2′R,3R,3′R)-4,4′-Di-9-anthracenyl-3,3′-bis(1,1-dimethylethyl)-2,2′,3,3′-tetr… Solvents: Dichloromethane ; 48 h, 600 psi, 45 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 2 h, -25 - -20 °C; 0.5 h, -25 - -20 °C
2.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 - -20 °C; overnight, 20 - 25 °C

Reference

Asymmetric Hydroesterification of Diarylmethyl Carbinols

Tian, Duanshuai; et al, Angewandte Chemie, 2021, 60(12), 6305-6309

Production Method 8

16299-22-2

828933-86-4

Reaction Conditions

1.1 Reagents: tert-Butanol , Methyldiethoxysilane Catalysts: Cupric acetate , 1,1′-(4R)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis[3,5-bis(1,1-dimethylet… Solvents: Toluene , Tetrahydrofuran ; 0.5 h, rt

Reference

Copper, [[4,4'-bi-1,3-benzodioxole]-5,5'-diylbis[bis[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]phosphine-κP]]hydro-; Copper, [4,4',4'',4'''-[(4R)-[4,4'-bi-1,3-benzodioxole]-5,5'-diyldi(phosphinidyne-κP)]tetrakis[2,6-bis(1,1-dimethylethyl)-phenol]]hydro-

Nihan, Danielle M.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-8

Production Method 9

827007-19-2

828933-86-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 30 min, -78 °C; 2 h, -78 °C; -78 °C → rt
1.2 Solvents: Water ; rt

Reference

Hydrolase-mediated resolution of the hemiacetal in 2-chromanols: The impact of remote substitution

Gavin, Declan P.; et al, Tetrahedron: Asymmetry, 2017, 28(4), 577-585

Production Method 10

349547-18-8

828933-86-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 2 h, -25 - -20 °C; 0.5 h, -25 - -20 °C
1.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 - -20 °C; overnight, 20 - 25 °C

Reference

Asymmetric Hydroesterification of Diarylmethyl Carbinols

Tian, Duanshuai; et al, Angewandte Chemie, 2021, 60(12), 6305-6309

Production Method 11

828933-85-3

828933-86-4

Reaction Conditions

1.1 Reagents: Camphorsulfonic acid Solvents: Acetonitrile , Water ; 6 h, 100 °C

Reference

Enantioselective [4+2] cycloadditions of o-quinone methides: total synthesis of (+)-mimosifoliol and formal synthesis of (+)-tolterodine

Selenski, Carolyn; et al, Journal of Organic Chemistry, 2004, 69(26), 9196-9203

Production Method 12

2490309-29-8

828933-86-4

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, iron(2+) salt (2:1) , 2-Piperidinecarboxamide, 1,1′-(1,3-propanediyl)bis[N-[2,6-bis(1-methylethyl)phen… Solvents: Dichloromethane ; 0.5 h, 35 °C
1.2 Solvents: Dichloromethane ; 4 h, 35 °C

Reference

Chiral Fe(II) complex catalyzed enantioselective [1,3] O-to-C rearrangement of alkyl vinyl ethers and synthesis of chromanols and beyond

Wang, Lifeng; et al, Chemical Science, 2020, 11(37), 10101-10106

Production Method 13

613-84-3

828933-86-4

Reaction Conditions

1.1 Reagents: Imidazole , tert-Butyldimethylsilyl chloride Solvents: Dichloromethane ; overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.3 Solvents: Tetrahydrofuran ; 0 °C; overnight, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
1.5 Reagents: Sodium carbonate Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium Solvents: Toluene ; 6 h, 100 °C
1.6 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 1 h, rt
1.7 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, iron(2+) salt (2:1) , 2-Piperidinecarboxamide, 1,1′-(1,3-propanediyl)bis[N-[2,6-bis(1-methylethyl)phen… Solvents: Dichloromethane ; 0.5 h, 35 °C
2.2 Solvents: Dichloromethane ; 4 h, 35 °C

Reference

Chiral Fe(II) complex catalyzed enantioselective [1,3] O-to-C rearrangement of alkyl vinyl ethers and synthesis of chromanols and beyond

Wang, Lifeng; et al, Chemical Science, 2020, 11(37), 10101-10106

Production Method 14

828933-84-2

127598-16-7

828933-86-4

Reaction Conditions

Reference

Product subclass 1: o-quinomethanes

Pettus, T. R. R.; et al, Science of Synthesis, 2006, 28, 831-872

Production Method 15

86608-97-1

828933-86-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: p-Toluenesulfonic acid , Palladium diacetate , (2S,2′S,3S,3′S)-4,4′-Di-9-anthracenyl-3,3′-bis(1,1-dimethylethyl)-2,2′,3,3′-tetr… Solvents: Dichloromethane ; 48 h, 600 psi, 40 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 2 h, -25 - -20 °C; 0.5 h, -25 - -20 °C
2.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 - -20 °C; overnight, 20 - 25 °C

Reference

Asymmetric Hydroesterification of Diarylmethyl Carbinols

Tian, Duanshuai; et al, Angewandte Chemie, 2021, 60(12), 6305-6309

Production Method 16

98-80-6

92-48-8

828933-86-4

Reaction Conditions

1.1 Catalysts: Di-μ-chlorotetrakis(η2-ethene)dirhodium , 2243146-52-1 Solvents: 1,4-Dioxane ; 10 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Toluene , Water ; 36 h, 25 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 1.5 h, -25 °C; 1 h, -25 °C
2.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 °C; overnight, rt

Reference

Computationally-Led Ligand Modification using Interplay between Theory and Experiments: Highly Active Chiral Rhodium Catalyst Controlled by Electronic Effects and CH-π Interactions

Korenaga, Toshinobu; et al, Advanced Synthesis & Catalysis, 2018, 360(2), 322-333

Production Method 17

1450-72-2

828933-86-4

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; reflux; 0 °C → rt; overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Hydrogen Catalysts: p-Toluenesulfonic acid , Palladium diacetate , (2S,2′S,3S,3′S)-4,4′-Di-9-anthracenyl-3,3′-bis(1,1-dimethylethyl)-2,2′,3,3′-tetr… Solvents: Dichloromethane ; 48 h, 600 psi, 40 °C
3.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 2 h, -25 - -20 °C; 0.5 h, -25 - -20 °C
3.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 - -20 °C; overnight, 20 - 25 °C

Reference

Asymmetric Hydroesterification of Diarylmethyl Carbinols

Tian, Duanshuai; et al, Angewandte Chemie, 2021, 60(12), 6305-6309

Production Method 18

24424-99-5

613-84-3

828933-86-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
1.2 Reagents: Ammonium chloride
2.1 Solvents: Diethyl ether ; 3 h, -78 °C → rt
2.2 Reagents: Sodium bicarbonate
3.1 Reagents: Camphorsulfonic acid Solvents: Acetonitrile , Water ; 6 h, 100 °C

Reference

Enantioselective [4+2] cycloadditions of o-quinone methides: total synthesis of (+)-mimosifoliol and formal synthesis of (+)-tolterodine

Selenski, Carolyn; et al, Journal of Organic Chemistry, 2004, 69(26), 9196-9203

Production Method 19

86608-97-1

828933-86-4

Reaction Conditions

1.1 Catalysts: Iodine Solvents: Toluene ; 5 h, 110 °C
2.1 Reagents: Hydrogen Catalysts: p-Toluenesulfonic acid , Palladium diacetate , (2R,2′R,3R,3′R)-4,4′-Di-9-anthracenyl-3,3′-bis(1,1-dimethylethyl)-2,2′,3,3′-tetr… Solvents: Dichloromethane ; 48 h, 600 psi, 45 °C
3.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Hexane ; 2 h, -25 - -20 °C; 0.5 h, -25 - -20 °C
3.2 Reagents: Citric acid Solvents: Ethyl acetate , Water ; -25 - -20 °C; overnight, 20 - 25 °C

Reference

Asymmetric Hydroesterification of Diarylmethyl Carbinols

Tian, Duanshuai; et al, Angewandte Chemie, 2021, 60(12), 6305-6309